BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for Carnallite
Crystallization via Solvent Evaporation

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Carnallite

Cat. No.: B072600

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the
crystallization of carnallite (KCI-MgClz:6H20) using the solvent evaporation method. This
technique is a straightforward and effective way to produce carnallite crystals from brine
solutions at ambient temperatures.

Introduction

Carnallite, a hydrated double chloride of potassium and magnesium, is a significant source of
potash, which is essential for fertilizers. The solvent evaporation method is a common
laboratory technique for growing single crystals and is particularly well-suited for materials
soluble in a volatile solvent. This process involves the slow removal of the solvent from a
saturated solution, leading to supersaturation and subsequent crystal nucleation and growth.
Key factors influencing the success of this method include the initial concentrations of the
constituent salts, the rate of evaporation, and the ambient temperature.[1]

Experimental Data
Chemical Composition of Synthesized Carnallite

The following table summarizes the chemical composition of carnallite crystals synthesized via
solvent evaporation, as determined by X-ray Fluorescence (XRF) analysis.
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Constituent Weight Percentage (%)
K 141

Mg 8.7

Cl 38.3

H20 (by difference) 38.9

Data sourced from XRF analysis of synthesized carnallite crystals.[1]

Crystallographic Data of Synthesized Carnallite

The structural properties of the carnallite crystals have been characterized using powder X-ray
Diffraction (XRD). The results confirm the orthorhombic crystal structure.

Parameter Value
Crystal System Orthorhombic
Space Group Pnna

a 9.508 A

b 16.141 A

c 22,519 A

o, B,y 90°

Unit Cell Volume (V) 3488.67 A3

Z (Formula units per unit cell) 12

These lattice parameters are in good agreement with standard values for carnallite.[1][2][3][4]

Experimental Protocols

This section provides a detailed protocol for the synthesis of carnallite crystals using the
solvent evaporation technique at room temperature.
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Materials and Equipment

o Materials:
o Potassium Chloride (KCI), Analar grade
o Magnesium Chloride Hexahydrate (MgClz-6H20), Analar grade
o Deionized water
e Equipment:
o Petri dishes
o Beakers
o Magnetic stirrer and stir bars
o Weighing balance
o Spatula
o Perforated polythene sheet (optional)

o 60-Watt lamp (optional, for accelerated evaporation)

Solution Preparation

o Prepare a saturated brine solution by dissolving analytical grade KCI and MgClz-6Hz0 in
deionized water at room temperature (approximately 23°C). A common starting compaosition
involves a low KCI to high MgClz concentration ratio.[1] For example, a solution can be
prepared with 2.5 mole KCI and 90 mole MgClz-6H20.[2]

o Ensure complete dissolution of the salts by stirring the solution using a magnetic stirrer.

Crystallization Procedure

e Pour the prepared brine solution into clean Petri dishes.
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» Place the Petri dishes in a location with a stable ambient temperature and minimal air
currents to ensure a slow and controlled evaporation rate.[1]

o Cover the Petri dishes with a perforated polythene sheet. This helps to prevent dust
contamination while still allowing for solvent evaporation.

o For a slightly faster evaporation rate, a 60-Watt lamp can be positioned to focus on the
solution.[1]

» Monitor the Petri dishes over a period of 3 to 4 weeks. As the water evaporates, the solution
will become supersaturated, leading to the nucleation and growth of carnallite crystals.[1][2]

e Once the crystals have reached the desired size (e.g., 4 x5 x 2 mm to 16 x 13 x 3 mm), they
can be carefully harvested from the solution.[1][2]

Crystal Characterization

» Visual Inspection: Observe the morphology of the harvested crystals. Typically, they will be
transparent and exhibit a pseudo-hexagonal shape.[1][2]

o X-ray Fluorescence (XRF): Determine the elemental composition of the synthesized crystals
to confirm the presence and relative amounts of potassium, magnesium, and chlorine.[1]

o Powder X-ray Diffraction (XRD): Analyze the crystal structure and determine the lattice
parameters to confirm the formation of the orthorhombic carnallite phase.[1][2]

Visualizations
Experimental Workflow

The following diagram illustrates the step-by-step workflow for the solvent evaporation process
of carnallite crystallization.
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Caption: Workflow for carnallite crystallization.
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Key Factors Influencing Crystallization

This diagram outlines the critical factors that affect the outcome of the carnallite crystallization
process.
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Caption: Factors affecting carnallite crystallization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Carnallite
Crystallization via Solvent Evaporation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072600#solvent-evaporation-process-for-carnallite-
crystallization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://jmmm.material.chula.ac.th/index.php/jmmm/article/view/74
https://jmmm.material.chula.ac.th/index.php/jmmm/article/view/74
https://jmmm.material.chula.ac.th/index.php/jmmm/article/view/74
https://www.benchchem.com/product/b072600#solvent-evaporation-process-for-carnallite-crystallization
https://www.benchchem.com/product/b072600#solvent-evaporation-process-for-carnallite-crystallization
https://www.benchchem.com/product/b072600#solvent-evaporation-process-for-carnallite-crystallization
https://www.benchchem.com/product/b072600#solvent-evaporation-process-for-carnallite-crystallization
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b072600?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

